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Compound of Interest

Compound Name: Propio-D5-phenone

Cat. No.: B1490012 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount. This document provides crucial safety and

logistical information for Propio-D5-phenone, a deuterated analog of propiophenone. The

guidance herein is compiled from safety data for the parent compound, propiophenone, and

general best practices for handling aromatic ketones.

Personal Protective Equipment (PPE)
When handling Propio-D5-phenone, a comprehensive approach to personal protection is

essential to minimize exposure and ensure laboratory safety. The following table summarizes

the recommended PPE.
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Body Part PPE Item Standard/Specification

Eyes/Face
Safety glasses with side-

shields or goggles
ANSI Z.87.1 1989 standard[1]

Face shield
Required if there is a risk of

splashing or explosion[1]

Hands

Chemical resistant gloves

(Nitrile, Neoprene, or Butyl

rubber)

EN 374-1:2016[2]

Body Laboratory coat

Should be buttoned and fit

properly to cover as much skin

as possible[1]

Chemical-resistant apron
Recommended for additional

protection

Respiratory
Respirator with appropriate

cartridges

Required if working outside a

fume hood or if engineering

controls are insufficient[1]

Feet Closed-toe shoes Must cover the entire foot[1]

It is critical to inspect all PPE before use and to follow proper donning and doffing procedures.

Contaminated PPE should be disposed of as hazardous waste.

Health Hazard Information
Based on the data for its non-deuterated analog, propiophenone, Propio-D5-phenone should

be handled with care. The primary hazards are:

Harmful if swallowed, in contact with skin, or if inhaled.[3]

Causes serious eye irritation.[3]

Highly flammable liquid and vapor.[3]
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Proper handling and storage are critical to maintaining the integrity of Propio-D5-phenone and

ensuring a safe laboratory environment.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Keep away from heat, sparks, open flames, and hot surfaces.[3][4] No smoking.

Take precautionary measures against static discharge.

Use non-sparking tools.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[4]

Keep container tightly closed.[3]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[4]

Disposal Plan
All waste materials containing Propio-D5-phenone must be treated as hazardous waste.

Liquid Waste: Collect in a designated, labeled, and sealed container for hazardous chemical

waste. Do not mix with other waste streams unless compatibility is confirmed.

Solid Waste: Contaminated materials such as gloves, paper towels, and pipette tips should

be collected in a designated hazardous waste container.

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.[3] Contact your institution's environmental health and safety (EHS)

office for specific disposal procedures.
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The following diagram illustrates the standard workflow for handling Propio-D5-phenone in a

laboratory setting.
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Click to download full resolution via product page

Standard laboratory workflow for handling Propio-D5-phenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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